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Since Lirimilast is also a phosphodiesterase-4 (PDE4) inhibitor, information on apremilast, a well-studied

drug in the same class, can provide insight into the general mechanism of action [1]. The table below

summarizes key information about apremilast for reference.

Feature Description

Drug Class Oral small-molecule phosphodiesterase-4 (PDE4) inhibitor [1]

Mechanism of
Action

Inhibits PDE4, increasing intracellular cAMP levels. Modulates a wide array of

pro-inflammatory cytokines (e.g., TNF-α, IL-17, IFN-γ) and anti-inflammatory
functions without broad immunosuppression [1].

Key Anti-
inflammatory
Effects

Reduces production of TNF-α, IFN-γ, IL-2, IL-12, IL-17, IL-23; increases
expression of anti-inflammatory IL-10 [1].

Approved
Indications

Psoriasis, psoriatic arthritis, Behçet's syndrome in adults (USFDA) [1].

Research/Off-label
Use

Vitiligo, atopic dermatitis, lichen planus, hidradenitis suppurativa [1].
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The following diagram illustrates the core mechanism of action shared by PDE4 inhibitors like apremilast,

which is likely similar for Lirimilast.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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